Cas no 1597282-77-3 (N,N-diethyl-2-sulfamoylacetamide)

• Product Name: N,N-diethyl-2-sulfamoylacetamide
• CAS No: 1597282-77-3
• MF: C₆H₁₄N₂O₃S
• MW: 194.251960277557
• CID: 5816212
• PubChem ID: 114763855
• Update Time: 2025-10-29

N,N-diethyl-2-sulfamoylacetamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-sulfamoylacetamide
• 1597282-77-3
• EN300-1120735

• Inchi： 1S/C6H14N2O3S/c1-3-8(4-2)6(9)5-12(7,10)11/h3-5H2,1-2H3,(H2,7,10,11)
• InChI Key： KKYFNJAXZZFWQW-UHFFFAOYSA-N
• SMILES： S(CC(N(CC)CC)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 194.07251349g/mol
• Monoisotopic Mass: 194.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 88.8Ų

Additional information on N,N-diethyl-2-sulfamoylacetamide

Research Brief on N,N-diethyl-2-sulfamoylacetamide (CAS: 1597282-77-3) and Its Applications in Chemical Biology and Medicine

N,N-diethyl-2-sulfamoylacetamide (CAS: 1597282-77-3) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique sulfamoyl and acetamide functional groups, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its potential therapeutic properties. Recent studies have explored its mechanism of action, pharmacokinetics, and applications in drug discovery, positioning it as a promising candidate for further development.

One of the primary areas of interest for N,N-diethyl-2-sulfamoylacetamide is its role as a building block in the synthesis of sulfonamide-based drugs. Sulfonamides are a well-established class of compounds with diverse biological activities, including antibacterial, antiviral, and anticancer properties. Recent research has demonstrated that N,N-diethyl-2-sulfamoylacetamide can serve as a versatile precursor for the development of novel sulfonamide derivatives with enhanced efficacy and reduced side effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of carbonic anhydrase inhibitors, which are critical for treating conditions such as glaucoma and epilepsy.

In addition to its synthetic utility, N,N-diethyl-2-sulfamoylacetamide has shown promise in preclinical studies for its direct biological effects. A recent investigation published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate inhibitory activity against certain bacterial strains, suggesting its potential as an antibacterial agent. The study further elucidated the structure-activity relationship (SAR) of N,N-diethyl-2-sulfamoylacetamide, providing insights into how modifications to its core structure could enhance its potency and selectivity.

Another notable application of N,N-diethyl-2-sulfamoylacetamide lies in its use as a probe in chemical biology. Researchers have utilized this compound to study enzyme-substrate interactions and to identify novel targets for drug development. For example, a 2022 study in ACS Chemical Biology employed N,N-diethyl-2-sulfamoylacetamide as a competitive inhibitor to investigate the binding site of a specific enzyme involved in metabolic pathways. This approach not only deepened the understanding of the enzyme's function but also opened new avenues for designing targeted therapies.

Despite these promising findings, challenges remain in the development and optimization of N,N-diethyl-2-sulfamoylacetamide-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent advancements in computational chemistry and high-throughput screening have provided tools to overcome these hurdles, enabling more efficient optimization of this compound and its derivatives.

In conclusion, N,N-diethyl-2-sulfamoylacetamide (CAS: 1597282-77-3) represents a valuable compound in the realm of chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive molecule underscores its versatility and potential for future applications. Ongoing studies continue to uncover new insights into its mechanisms and therapeutic possibilities, making it a compound of enduring interest to researchers in the field.